Cas no 2680730-03-2 (2,2-Difluoro-2-{3-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid)

• Product Name: 2,2-Difluoro-2-{3-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid
• CAS No: 2680730-03-2
• MF: C₁₁H₁₅F₂NO₅
• MW: 279.237310647964
• CID: 6087562
• PubChem ID: 165911068
• Update Time: 2025-09-23

2,2-Difluoro-2-{3-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28285514
• 2,2-difluoro-2-{3-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid
• 2680730-03-2
• 2,2-Difluoro-2-{3-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid

• Inchi： 1S/C11H15F2NO5/c1-2-6-19-9(17)14-5-3-4-10(18,7-14)11(12,13)8(15)16/h2,18H,1,3-7H2,(H,15,16)
• InChI Key： BARDSNARSGRIRQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1(CN(C(=O)OCC=C)CCC1)O)F

Computed Properties

• Exact Mass: 279.09182890g/mol
• Monoisotopic Mass: 279.09182890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.1Ų

Additional information on 2,2-Difluoro-2-{3-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid

Introduction to 2,2-Difluoro-2-{3-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic Acid (CAS No. 2680730-03-2)

2,2-Difluoro-2-{3-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid, identified by its CAS number 2680730-03-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a promising candidate for various biochemical applications. The presence of multiple fluorine atoms, hydroxyl groups, and ester functionalities within its molecular framework contributes to its unique chemical properties and reactivity, which are highly relevant in the development of innovative therapeutic agents.

The compound's structure incorporates a piperidine ring, which is a six-membered heterocyclic amine that is frequently employed in drug design due to its ability to mimic biological scaffolds and enhance binding affinity. The prop-2-en-1-yloxy carbonyl moiety further enhances its potential as a pharmacophore, providing a site for further chemical modifications and interactions with biological targets. These features make 2,2-Difluoro-2-{3-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid a versatile building block in the synthesis of novel compounds with therapeutic implications.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, making them more suitable for drug development. For instance, fluorine atoms can improve the bioavailability of drugs by reducing their susceptibility to enzymatic degradation. This has led to the exploration of fluorinated derivatives as potential candidates for treating various diseases, including cancer and infectious disorders.

One of the most compelling aspects of CAS No 2680730-03-2 is its potential application in the development of antimicrobial agents. The unique combination of functional groups in this compound allows it to interact with bacterial enzymes and cellular processes in ways that may disrupt pathogenic mechanisms. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against resistant bacterial strains, which is a critical challenge in modern medicine. The ability to design molecules that can overcome antibiotic resistance is a major focus in pharmaceutical research, and compounds like 2,2-Difluoro-2-{3-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}acetic acid offer new avenues for exploration.

Furthermore, the compound's structural features make it an attractive candidate for neurological research. Piperidine derivatives have been extensively studied for their potential role in modulating neurotransmitter systems. The presence of hydroxyl and ester groups can influence the compound's ability to cross the blood-brain barrier and interact with central nervous system receptors. This has implications for the development of treatments for neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The fluorine atoms may also contribute to improved pharmacokinetic profiles, enhancing the compound's efficacy as a therapeutic agent.

The synthesis of CAS No 2680730-03-2 involves complex organic transformations that highlight the expertise required in medicinal chemistry. The introduction of fluorine atoms into aromatic or heterocyclic rings typically requires specialized methodologies such as metal-catalyzed cross-coupling reactions or halogen exchange processes. These synthetic strategies ensure the precise incorporation of fluorine at desired positions within the molecule, which is crucial for achieving optimal biological activity. The development of efficient synthetic routes for such complex molecules is a testament to the advancements in synthetic organic chemistry and its impact on drug discovery.

In conclusion, CAS No 2680730-03-2, or 2,2-Difluoro-2-{3-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidin}-3 -yl acetic acid, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional diversity make it a valuable tool for developing novel therapeutic agents with applications ranging from antimicrobial treatments to neurological disorders. As research continues to uncover new applications for fluorinated compounds, compounds like this are poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.